2-Cyclohexyl-indolizine-7-carboxylic acid ethyl ester

Specification

• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• IUPAC Name: ethyl 2-cyclohexylindolizine-7-carboxylate
• Standard InChI: InChI=1S/C17H21NO2/c1-2-20-17(19)14-8-9-18-12-15(11-16(18)10-14)13-6-4-3-5-7-13/h8-13H,2-7H2,1H3
• Standard InChI Key: PZHUZJNRQRSYIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC(=CN2C=C1)C3CCCCC3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The indolizine core is a bicyclic structure consisting of a six-membered pyridine ring fused to a five-membered pyrrole ring, with a bridgehead nitrogen atom. At position 2, a cyclohexyl group ($-\text{C}_6\text{H}_{11}$) is attached, introducing steric bulk and lipophilicity. Position 7 features a carboxylic acid ethyl ester ($-\text{COOCH}_2\text{CH}_3$), which enhances solubility in organic solvents and serves as a modifiable functional group for further derivatization.

Key Physicochemical Parameters

• Molecular Formula: $\text{C}_{17}\text{H}_{21}\text{NO}_{2}$

• Molecular Weight: 271.35 g/mol

• IUPAC Name: Ethyl 2-cyclohexylindolizine-7-carboxylate

• Aromatic System: The indolizine core contributes to planar aromaticity, facilitating π-π stacking interactions with biological targets.

• Solubility: Moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) due to the ester group; limited water solubility.

• Stability: Sensitive to strong acids/bases, which may hydrolyze the ester linkage.

Synthesis Methods and Reaction Pathways

Indolizine Core Formation

The indolizine skeleton is typically constructed via cyclization reactions. One common approach involves the condensation of pyrrole derivatives with α,β-unsaturated carbonyl compounds. For example, quaternary pyridinium salts can undergo cyclization in the presence of malonic ester derivatives to yield indolizine intermediates.

Esterification of the Carboxylic Acid

The final step involves converting the carboxylic acid at position 7 into its ethyl ester. This is achieved via Fischer esterification, where the acid reacts with excess ethanol in the presence of a catalytic acid (e.g., sulfuric acid). The reaction is driven to completion by removing water, often through azeotropic distillation:

$$\text{RCOOH} + \text{CH}_3\text{CH}_2\text{OH} \xrightarrow{\text{H}^+} \text{RCOOCH}_2\text{CH}_3 + \text{H}_2\text{O}$$

Applications in Medicinal Chemistry

Lead Compound Optimization

The ethyl ester moiety is a common prodrug strategy to improve bioavailability. Hydrolysis in vivo yields the free carboxylic acid, which can interact with charged residues in enzyme active sites.

Structure-Activity Relationship (SAR) Studies

• Cyclohexyl Group: Enhances lipophilicity, improving blood-brain barrier penetration.

• Ester vs. Acid: Ethyl ester derivatives generally show higher cellular uptake than carboxylic acids.

Comparison with Structural Analogs

Ethyl Indolizine-7-carboxylate

• Molecular Formula: $\text{C}_{11}\text{H}_{11}\text{NO}_{2}$ vs. $\text{C}_{17}\text{H}_{21}\text{NO}_{2}$ for the cyclohexyl derivative.

• Bioactivity: The absence of the cyclohexyl group reduces steric hindrance, potentially increasing binding affinity but decreasing metabolic stability.

Indole-2-carboxylic Acid Ethyl Ester

• Core Structure: Indole (benzopyrrole) vs. indolizine (pyridopyrrole).

• Applications: Used in synthesizing p38 MAP kinase inhibitors, whereas indolizines target CRTH2 receptors.

Future Research Directions

Pharmacokinetic Studies

Investigating the compound’s absorption, distribution, metabolism, and excretion (ADME) profiles will clarify its drug-likeness. Key parameters include plasma protein binding and cytochrome P450 interactions.

Targeted Drug Delivery

Conjugating the ethyl ester with nanoparticle carriers could enhance tumor-specific uptake, minimizing off-target effects.

Structural Diversification

• Ester Modifications: Replacing ethyl with isopropyl or tert-butyl groups to alter hydrolysis rates.

• Heterocycle Substitution: Introducing electron-withdrawing groups (e.g., nitro, fluorine) to modulate electronic properties.